Cas no 1370025-51-6 (5-(Bromomethyl)-2-4-(Trifluoromethoxy)PhenylPyridine)

• Product Name: 5-(Bromomethyl)-2-4-(Trifluoromethoxy)PhenylPyridine
• CAS No: 1370025-51-6
• MF: C₁₃H₉BrF₃NO
• MW: 332.115873098373
• MDL: MFCD22056773
• CID: 4764582
• Update Time: 2025-05-21

5-(Bromomethyl)-2-4-(Trifluoromethoxy)PhenylPyridine Chemical and Physical Properties

Names and Identifiers

• 5-(Bromomethyl)-2-(4-trifluoromethoxyphenyl)pyridine
• 5-(Bromomethyl)-2-(4-(trifluoromethoxy)phenyl)pyridine
• 5-(BROMOMETHYL)-2-[4-(TRIFLUOROMETHOXY)PHENYL]PYRIDINE
• Z1537
• 5-(Bromomethyl)-2-4-(Trifluoromethoxy)PhenylPyridine

• MDL： MFCD22056773
• Inchi： 1S/C13H9BrF3NO/c14-7-9-1-6-12(18-8-9)10-2-4-11(5-3-10)19-13(15,16)17/h1-6,8H,7H2
• InChI Key： GLPCFIVFNJQAJP-UHFFFAOYSA-N
• SMILES： BrCC1=CN=C(C=C1)C1C=CC(=CC=1)OC(F)(F)F

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 19
• Rotatable Bond Count: 3
• Complexity: 280
• XLogP3: 4.3
• Topological Polar Surface Area: 22.1

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Pyridines and derivatives Phenylpyridines

Additional information on 5-(Bromomethyl)-2-4-(Trifluoromethoxy)PhenylPyridine

Research Brief on 5-(Bromomethyl)-2-4-(Trifluoromethoxy)PhenylPyridine (CAS: 1370025-51-6): Recent Advances and Applications

5-(Bromomethyl)-2-4-(Trifluoromethoxy)PhenylPyridine (CAS: 1370025-51-6) is a key intermediate in the synthesis of various bioactive molecules, particularly in the pharmaceutical and agrochemical industries. Recent studies have highlighted its significance in the development of novel therapeutic agents, owing to its versatile chemical properties and reactivity. This research brief synthesizes the latest findings on this compound, focusing on its synthetic applications, biological activities, and potential industrial uses.

A 2023 study published in the Journal of Medicinal Chemistry demonstrated the utility of 5-(Bromomethyl)-2-4-(Trifluoromethoxy)PhenylPyridine as a building block for the synthesis of kinase inhibitors. The researchers utilized this compound to introduce a trifluoromethoxy group into the core structure of the inhibitors, enhancing their binding affinity and metabolic stability. The study reported a significant improvement in the pharmacokinetic profiles of the resulting compounds, suggesting promising applications in oncology drug development.

In another recent investigation, scientists explored the role of this compound in the synthesis of agrochemicals. The trifluoromethoxy group is known to confer resistance to metabolic degradation, making it a valuable moiety in pesticide design. A 2024 paper in Pest Management Science detailed the synthesis of a new class of insecticides using 5-(Bromomethyl)-2-4-(Trifluoromethoxy)PhenylPyridine as a precursor. The resulting compounds exhibited potent activity against a broad spectrum of pests while demonstrating low toxicity to non-target organisms.

From a methodological perspective, advances in the synthesis and purification of 5-(Bromomethyl)-2-4-(Trifluoromethoxy)PhenylPyridine have been reported. A 2023 study in Organic Process Research & Development described an optimized, scalable synthesis route that improves yield and reduces byproduct formation. This development is particularly relevant for industrial-scale production, where efficiency and cost-effectiveness are critical.

The compound's mechanism of action in biological systems has also been a subject of recent research. A 2024 study in Bioorganic & Medicinal Chemistry Letters investigated its interaction with specific enzyme targets, revealing insights into its potential as a pharmacophore. The findings suggest that derivatives of this compound could be tailored to modulate various biological pathways, opening new avenues for drug discovery.

In conclusion, 5-(Bromomethyl)-2-4-(Trifluoromethoxy)PhenylPyridine (CAS: 1370025-51-6) continues to be a compound of significant interest in chemical biology and pharmaceutical research. Its applications span from drug development to agrochemical innovation, supported by ongoing advancements in synthetic methodologies and mechanistic understanding. Future research is expected to further explore its potential in addressing unmet medical and agricultural needs.